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Compound of Interest

Compound Name: 2-Ethoxybenzhydrazide

Cat. No.: B1580646

An In-depth Technical Guide: Safety and Handling of 2-Ethoxybenzhydrazide in the
Laboratory

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethoxybenzhydrazide (CAS No. 21018-13-3) is a hydrazide derivative utilized as a research
chemical and building block in synthetic chemistry.[1] While its specific applications are varied,
its structural class—hydrazides—necessitates a robust understanding of its potential hazards
and the implementation of rigorous safety protocols. Hydrazide compounds, as a group, are
known for their reactivity and potential biological activity, which can translate to occupational
health risks if not handled with appropriate care.[2][3][4]

This guide provides a comprehensive overview of the safety and handling procedures for 2-
Ethoxybenzhydrazide. It is designed to empower laboratory personnel with the technical
knowledge and practical steps required to mitigate risks, ensure personal safety, and maintain
experimental integrity. The protocols described herein are grounded in established chemical
safety principles and specific data available for this compound.

Compound Identification and Key Properties

A foundational aspect of laboratory safety is the accurate identification and understanding of a
chemical's physical properties. These characteristics influence storage, handling, and
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emergency response decisions.

Property Value Source(s)

Chemical Name 2-Ethoxybenzhydrazide [51[6]

0-Ethoxy benzhydrazide, 2-
Synonyms _ [61[7]
ethoxybenzohydrazide

CAS Number 21018-13-3 [51[7]
Molecular Formula CoH12N202 [5]61[7]
Molecular Weight 180.20 g/mol [718]

Solid, crystalline powder
Appearance , [9][10]
(typical for related compounds)

Melting Point 62-64 °C [6]

Density (Predicted) 1.144 + 0.06 g/cm?3 [6]

Room Temperature, sealed in
Storage ) [6]
a dry environment

Hazard Analysis and GHS Classification

2-Ethoxybenzhydrazide is classified as hazardous under the Globally Harmonized System
(GHS). Understanding these hazards is critical for risk assessment and the selection of
appropriate controls.
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GHS Classification Details Source(s)
Pictogram GHSO07 (Exclamation Mark) [6]
Signal Word Warning [6][8]

H315: Causes skin
irritationH319: Causes serious

Hazard Statements S [8][11]
eye irritationH335: May cause

respiratory irritation

P261, P264, P280,
Precautionary Codes P302+P352, P304+P340, [8]
P305+P351+P338

Elucidation of Primary Hazards

e Skin and Eye Irritation (H315, H319): Direct contact with the solid compound or its solutions
can cause significant irritation, redness, and discomfort to the skin and eyes.[8][11] The
causality lies in the chemical's ability to disrupt the cellular integrity of epithelial tissues.
Prolonged or repeated contact should be strictly avoided.

e Respiratory Irritation (H335): Inhalation of airborne dust or aerosols is a primary route of
exposure and can lead to irritation of the nose, throat, and lungs, potentially causing
coughing and shortness of breath.[8] This underscores the necessity of handling the
compound in a well-ventilated area, preferably within a certified chemical fume hood.

Broader Risks of the Hydrazide Class

While specific toxicological data for 2-Ethoxybenzhydrazide is limited, the broader class of
hydrazines and hydrazides warrants additional caution. Many compounds in this family are
associated with:

» Systemic Toxicity: Exposure can potentially lead to liver and kidney damage.[2]

¢ Neurotoxicity: Effects on the central nervous system, such as tremors or seizures, have been
observed with other hydrazines.[2][3]
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o Carcinogenicity: The Department of Health and Human Services (DHHS) has determined
that related compounds like hydrazine and 1,1-dimethylhydrazine are known or reasonably
anticipated to be carcinogens.[2][12] While this does not confirm the carcinogenicity of 2-
Ethoxybenzhydrazide, it establishes a need for prudent handling to minimize long-term
exposure.

Risk Mitigation and Safe Handling Protocols

A multi-layered approach combining engineering controls, personal protective equipment, and
standardized procedures is essential for minimizing exposure.

Engineering Controls

The primary line of defense is to control hazards at the source.

o Chemical Fume Hood: All manipulations of solid 2-Ethoxybenzhydrazide (e.g., weighing,
transferring, preparing solutions) must be performed inside a certified chemical fume hood.
This prevents the inhalation of dust and contains any potential spills.[10]

o Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are
diluted and removed.[13]

o Safety Equipment: An eyewash station and a safety shower must be readily accessible and
tested regularly.[9][10]

Personal Protective Equipment (PPE)

PPE is the final barrier between the researcher and the chemical. The following table outlines
the minimum required PPE.
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PPE Category

Specification

Rationale and Source(s)

Hand Protection

Nitrile or other chemical-

resistant gloves.

To prevent skin contact and
irritation (H315). Gloves must
be inspected before use and
disposed of after handling or if
contamination is suspected.
[14]

Eye Protection

Chemical safety goggles or
safety glasses with side

shields.

To prevent serious eye
irritation (H319) from splashes
or airborne dust.[14][15]

Body Protection

Along-sleeved laboratory coat.

To protect skin and personal
clothing from contamination.
[15]

Respiratory Protection

NIOSH-approved respirator

with particulate filter.

Required when handling large
quantities or when dust
generation is unavoidable and
cannot be fully contained by a
fume hood.[16]

Standard Operating Procedure for Handling

This protocol provides a self-validating system for the routine handling of 2-

Ethoxybenzhydrazide.

e Preparation:

o Designate a specific area within a chemical fume hood for the handling task.

o Ensure the work surface is clean and uncluttered.

o Verify that the eyewash station and safety shower are unobstructed.

o Don all required PPE as specified in Table 3.

o Weighing and Transfer:
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[e]

Retrieve the container from its storage location.

(¢]

Inside the fume hood, carefully open the container to avoid generating airborne dust.

[¢]

Use a spatula to transfer the desired amount of solid to a tared weigh boat or directly into
the reaction vessel. Perform this action gently to minimize dust.

[¢]

Securely close the primary container immediately after use.

e Solution Preparation:
o Add the solvent to the vessel containing the weighed solid.

o If necessary, stir or sonicate the mixture within the fume hood until the solid is fully
dissolved.

e Post-Handling:
o Clean any contaminated equipment and the work surface within the fume hood.

o Carefully remove gloves, avoiding contact with the outer surface, and dispose of them in
the designated hazardous waste stream.

o Wash hands thoroughly with soap and water.
Storage and Incompatibility
Proper storage is crucial for maintaining chemical stability and preventing hazardous reactions.

o Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area
away from incompatible materials.[9][13] The recommended storage condition is at room
temperature.[6]

e Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[17]
Hydrazides can react exothermically with such materials.

 Air Sensitivity: Some sources for related compounds recommend storing under an inert
atmosphere, such as nitrogen.[13] While not explicitly mandated for 2-
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Ethoxybenzhydrazide, this is a best practice to prevent potential degradation over long-
term storage.

Emergency Procedures

Preparedness is key to managing unexpected events like spills or exposures.

Spill Response Protocol

o Minor Spill (Contained within a fume hood):
o Alert nearby personnel.
o Wearing appropriate PPE, decontaminate the area.

o Gently cover the spill with an absorbent material like vermiculite or sand to avoid raising
dust.[18]

o Carefully scoop the material into a labeled, sealable container for hazardous waste
disposal.

o Wipe the area with a damp cloth, and place the cloth in the waste container.
o Report the incident to the lab supervisor.
o Major Spill (Outside of a fume hood or a large quantity):
o Evacuate the immediate area and alert all personnel.[19]
o Close the laboratory doors and prevent re-entry.
o Contact the institution's emergency response team (e.g., Environmental Health & Safety).

o Provide them with the chemical name and a copy of the Safety Data Sheet (SDS).

First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury.
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Exposure Route First Aid Protocol Source(s)

Immediately move the affected
) person to fresh air. If breathing
Inhalation o o [11]
is difficult, administer oxygen.

Seek medical attention.

Immediately remove
contaminated clothing. Flush
) the affected skin with copious
Skin Contact [13]
amounts of water for at least
15 minutes. Seek medical

attention if irritation persists.

Immediately flush eyes with
plenty of water for at least 15
minutes, holding the eyelids
Eye Contact [11][13][18]
open. Remove contact lenses
if present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting.
Rinse the mouth with water.

Ingestion Immediately call a poison [13][17]
control center or seek medical

attention.

Safe Handling Workflow Diagram

The following diagram illustrates the complete lifecycle for the safe handling of 2-
Ethoxybenzhydrazide in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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